Cas no 51829-98-2 (D-erythro-3,4-Dihydroxyphenylserine)

• Product Name: D-erythro-3,4-Dihydroxyphenylserine
• CAS No: 51829-98-2
• MF: C₉H₁₁NO₅
• MW: 213
• CID: 935944
• PubChem ID: 6999033
• Update Time: 2025-06-09

D-erythro-3,4-Dihydroxyphenylserine Chemical and Physical Properties

Names and Identifiers

• D-erythro-3,4-Dihydroxyphenylserine
• (-)-erythro-3,4-Dihydroxyphenylserine
• D-Tyrosine, β,3-dihydroxy-, erythro-
• D-Tyrosine, β,3-dihydroxy-, erythro- (9CI)
• erythro-β,3-Dihydroxy-D-tyrosine
• erythro-,3-Dihydroxy-D-tyrosine

• Inchi： 1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)/t7-,8-/m1/s1
• InChI Key： QXWYKJLNLSIPIN-HTQZYQBOSA-N
• SMILES： [C@H](C1C=CC(O)=C(O)C=1)(O)[C@@H](N)C(=O)O

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

D-erythro-3,4-Dihydroxyphenylserine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-erythro-3,4-Dihydroxyphenylserine

Comprehensive Overview of D-erythro-3,4-Dihydroxyphenylserine (CAS No. 51829-98-2): Properties, Applications, and Research Insights

D-erythro-3,4-Dihydroxyphenylserine (CAS No. 51829-98-2), often abbreviated as D-DOPS, is a stereoisomer of the naturally occurring amino acid derivative L-threo-3,4-dihydroxyphenylserine (L-DOPS). This compound has garnered significant attention in biomedical research due to its unique biochemical properties and potential therapeutic applications. As a synthetic analogue of endogenous catecholamines, D-DOPS plays a pivotal role in neurotransmitter metabolism and has been explored for its implications in neurological disorders, cardiovascular health, and metabolic regulation.

The molecular structure of D-erythro-3,4-Dihydroxyphenylserine features two hydroxyl groups attached to the phenyl ring, which contribute to its antioxidant capabilities and interactions with enzymatic pathways. Researchers have identified its potential as a precursor in the synthesis of dopamine and norepinephrine, making it a subject of interest for conditions like Parkinson's disease and orthostatic hypotension. Recent studies also highlight its role in modulating autonomic nervous system function, aligning with growing public interest in holistic approaches to neurological and cardiovascular wellness.

In the context of current trends, D-DOPS is frequently discussed alongside neurotransmitter optimization and personalized medicine. Online searches reveal user queries such as "D-DOPS vs. L-DOPS differences", "D-erythro-3,4-Dihydroxyphenylserine mechanism of action", and "natural alternatives for dopamine support". These reflect a demand for accessible scientific explanations, which this article addresses by integrating SEO-optimized terminology without compromising technical accuracy.

From a pharmacological perspective, CAS No. 51829-98-2 exhibits selective bioavailability and enzymatic conversion rates distinct from its L-isomer. This specificity has spurred innovations in drug delivery systems, particularly for targeted therapies. Industry reports suggest expanding applications in nutraceutical formulations, where its stability under physiological conditions is advantageous. Notably, its chirality remains a critical factor in structure-activity relationships, a topic frequently cited in medicinal chemistry literature.

Environmental and safety profiles of D-erythro-3,4-Dihydroxyphenylserine adhere to regulatory standards for research compounds, with no significant ecological risks reported. Its synthesis typically involves asymmetric catalysis or enzymatic resolution, methods that align with green chemistry principles—a key concern among modern consumers. Discussions on platforms like ResearchGate often emphasize its scalable production and cost-effectiveness compared to biologics.

Emerging applications include exploratory studies in cognitive enhancement and stress resilience, areas gaining traction in biohacking communities. While clinical evidence remains preliminary, the compound's dual role in adrenergic and dopaminergic systems positions it as a versatile candidate for future translational research. This aligns with Google Trends data showing rising searches for "non-stimulant neuroenhancers" and "amino acids for brain health".

To summarize, D-erythro-3,4-Dihydroxyphenylserine (CAS No. 51829-98-2) represents a multifaceted compound bridging neuroscience, pharmacology, and biotechnology. Its evolving narrative responds to both academic inquiry and public curiosity, making it a compelling subject for further investigation. For researchers and industry professionals, understanding its stereochemical nuances and therapeutic potential is essential to harnessing its full capabilities.